Cas no 345980-29-2 (4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde)

• Product Name: 4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde
• CAS No: 345980-29-2
• MF: C₁₆H₁₃Cl₂IO₃
• MW: 451.083095312119
• CID: 5185407
• Update Time: 2025-10-28

4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde

• Inchi： 1S/C16H13Cl2IO3/c1-2-21-15-6-10(8-20)5-14(19)16(15)22-9-11-3-4-12(17)7-13(11)18/h3-8H,2,9H2,1H3
• InChI Key： MXPSGLMEVFFXAR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(I)=C(OCC2=CC=C(Cl)C=C2Cl)C(OCC)=C1

Additional information on 4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde

Comprehensive Overview of 4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde (CAS No. 345980-29-2)

4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzaldehyde core substituted with 2,4-dichloro-benzyloxy, ethoxy, and iodo groups, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in designing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's CAS No. 345980-29-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent trends in AI-driven drug discovery have amplified interest in such structurally complex aldehydes, as they are frequently used in high-throughput screening and computational modeling. Questions like "How does 4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde interact with cytochrome P450 enzymes?" or "What are its solubility properties in polar solvents?" are commonly searched in scientific forums.

From a synthetic perspective, the ethoxy and iodo substituents enhance the compound's reactivity in cross-coupling reactions, a topic gaining traction due to advancements in green chemistry. Environmental concerns have led researchers to investigate solvent-free synthesis methods for similar compounds, aligning with the broader push for sustainable chemical processes. The 2,4-dichloro-benzyloxy moiety, meanwhile, is often studied for its potential role in herbicide resistance mechanisms.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde, with particular attention to its purity profile and stability under thermal stress. These metrics are crucial for industries requiring stringent quality control, such as pharmaceutical excipients or electronic materials. Searches for "thermal degradation pathways of iodo-substituted benzaldehydes" reflect this analytical focus.

In conclusion, 4-(2,4-Dichloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its relevance spans medicinal chemistry, material science, and catalysis research, making it a compound of enduring interest in both academic and industrial settings.